![molecular formula C11H14FNO B3198641 (4-Fluorophenyl)(oxolan-2-yl)methanamine CAS No. 1016495-59-2](/img/structure/B3198641.png)
(4-Fluorophenyl)(oxolan-2-yl)methanamine
Overview
Description
4-Fluorophenyl)(oxolan-2-yl)methanamine, also known as 4-FMA, is a psychostimulant drug of the phenethylamine class. It is a synthetic compound which has been used in scientific research to study its effects on the central nervous system. It has been found to have a range of biochemical and physiological effects, and its mechanism of action is still being investigated.
Scientific Research Applications
1. Biased Agonists for Serotonin 5-HT1A Receptors
(4-Fluorophenyl)(oxolan-2-yl)methanamine derivatives have been studied for their role as "biased agonists" of serotonin 5-HT1A receptors. These compounds show potential as antidepressants due to their ability to selectively stimulate ERK1/2 phosphorylation, showing high efficacy in rat models of depression (Sniecikowska et al., 2019).
2. Synthesis and Characterization
The compound has been synthesized and characterized using various techniques like FT-IR, DSC, 13C/1H-NMR, and Mass spectrometry. This research provides insights into the compound's structural and chemical properties, which are crucial for understanding its potential applications (Shimoga et al., 2018).
3. Met Kinase Inhibitor
Derivatives of (4-Fluorophenyl)(oxolan-2-yl)methanamine have been identified as potent and selective inhibitors of the Met kinase superfamily. This suggests potential applications in treating diseases where Met kinase is implicated, such as certain types of cancer (Schroeder et al., 2009).
4. Antiosteoclast Activity
A family of compounds derived from (4-Fluorophenyl)(oxolan-2-yl)methanamine demonstrated significant antiosteoclast and osteoblast activity. This finding is important for potential applications in bone health and diseases related to bone density and strength (Reddy et al., 2012).
5. Fluorescent pH Sensors
Triphenylamine derivatives of (4-Fluorophenyl)(oxolan-2-yl)methanamine showed pH-dependent absorptions and emissions, indicating potential use as pH sensors. This application is relevant in various chemical and biological processes where pH monitoring is essential (Hu et al., 2013).
properties
IUPAC Name |
(4-fluorophenyl)-(oxolan-2-yl)methanamine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14FNO/c12-9-5-3-8(4-6-9)11(13)10-2-1-7-14-10/h3-6,10-11H,1-2,7,13H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JMAZFLXMFDYVDN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)C(C2=CC=C(C=C2)F)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14FNO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Fluorophenyl)(oxolan-2-yl)methanamine | |
CAS RN |
1016495-59-2 | |
Record name | (4-fluorophenyl)(oxolan-2-yl)methanamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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